Methyl 2-[(acetyloxy)methyl]-3-phenylprop-2-enoate

• CAS RN: 124957-42-2
• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: methyl 2-(acetyloxymethyl)-3-phenylprop-2-enoate
• InChI: InChI=1S/C13H14O4/c1-10(14)17-9-12(13(15)16-2)8-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key: BETMVIATCLCGRE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=CC1=CC=CC=C1)C(=O)OC

Description

Methyl 2-[(acetyloxy)methyl]-3-phenylprop-2-enoate is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The product (108.8 g) in Reference Example 1, namely 3-hydroxy-2-methylene-3-phenylpropionate methyl ester, is dissolved in acetic anhydride (113 ml; 1.20 mol), to which sulfuric acid (0.2 ml) is added, and the resulting mixture is stirred at 100° C. for 4 hours. The reaction solution is concentrated under reduced pressure, to give a crude product of the title compound at a yield of 143.9 g. 1H-NMR analysis reveals that the compound is a mixture of the E form and the Z form at a ratio of 87:13.

Synthesis routes and methods II

Procedure details

Methyl 3-hydroxy-2-methylene-3-phenylpropionate (100.6 g, 523 mmols) obtained in Example 5 was dissolved in 113 ml (1.20 mols) of acetic anhydride, and 0.2 ml of sulfuric acid were added thereto. The mixture was stirred at 100° C. for 4 hours. After the completion of the reaction, the reaction solution was concentrated under reduced pressure to obtain 135.7 g of a crude product of the above title compound.